![molecular formula C20H31N5O2 B2953334 N1-allyl-N2-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide CAS No. 941869-38-1](/img/structure/B2953334.png)
N1-allyl-N2-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide
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Description
N1-allyl-N2-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H31N5O2 and its molecular weight is 373.501. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
A study by Patel, Kumari, and Patel (2012) synthesized a series of thiazolidinone derivatives, including compounds related to N1-allyl-N2-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide. These compounds were evaluated for their antimicrobial activity against various bacterial and fungal strains, demonstrating significant potential in this area (Patel, Kumari, & Patel, 2012).
Chemical Structure Analysis
In the field of analytical chemistry, the detailed study of chemical structures, including compounds similar to this compound, is crucial. Ozbey, Kuş, and Göker (2001) reported on the crystal structure of a related compound, providing insights into its molecular configuration and potential applications in drug design and other scientific fields (Ozbey, Kuş, & Göker, 2001).
Fluorescence Sensing
Guo et al. (2014) developed fluorescent probes for detecting metal ions and amino acids in aqueous solutions, using polymers related to this compound. These probes demonstrated high selectivity and sensitivity, showcasing the compound's utility in environmental and biochemical sensing applications (Guo et al., 2014).
Neurokinin-1 Receptor Antagonism
A study by Harrison et al. (2001) on a compound structurally related to this compound revealed its potential as a neurokinin-1 receptor antagonist. This suggests possible applications in neurological and psychiatric disorders (Harrison et al., 2001).
Tuberculostatic Activity
Foks et al. (2004) synthesized derivatives of phenylpiperazine, structurally related to this compound, and evaluated their tuberculostatic activity. This research demonstrates the potential of these compounds in the treatment of tuberculosis (Foks et al., 2004).
properties
IUPAC Name |
N'-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-N-prop-2-enyloxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31N5O2/c1-5-10-21-19(26)20(27)22-15-18(25-13-11-24(4)12-14-25)16-6-8-17(9-7-16)23(2)3/h5-9,18H,1,10-15H2,2-4H3,(H,21,26)(H,22,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIMZYXCMJONQDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C(=O)NCC=C)C2=CC=C(C=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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